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Compound of Interest

Compound Name: Phenyl isonicotinate
CAS No.: 94-00-8
Cat. No.: B1268362
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
Phenyl isonicotinate. The information is compiled and presented to meet the needs of
researchers, scientists, and professionals in drug development, with a focus on detailed
experimental protocols and clear data presentation.

Chemical and Physical Properties

This section summarizes the key chemical and physical properties of Phenyl isonicotinate.
The data is compiled from various chemical databases and supplier safety data sheets.
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Property Value Source
Molecular Formula C12HoNO:2 PubChem[1]
Molecular Weight 199.21 g/mol TCI Chemicals
IUPAC Name phenyl pyridine-4-carboxylate PubChem[1]
CAS Number 94-00-8 PubChem[1]
White to Light yellow to Light )
Appearance TCI Chemicals
orange powder to crystal
) ) 70.0 to 73.0 °C (Specification) )
Melting Point TCI Chemicals, LookChem[2]
72 °C (Reference)
Boiling Point (Predicted) 338.9+15.0°C LookChem[2]
Density (Predicted) 1.199 £ 0.06 g/cm3 LookChem|[2]
pKa (Predicted) 2.96 £ 0.26 LookChem[2]

Hazard Identification and Classification

Phenyl isonicotinate is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to skin and

eye contact.

Hazard . .
Hazard Class GHS Category Signal Word Pictogram
Statement
) o H315: Causes
Skin Irritation Category 2 o Danger
skin irritation
) H318: Causes
Serious Eye )
Category 1 serious eye Danger
Damage

damage

Source: PubChem[1], TCI Chemicals[3]
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Experimental Protocols for Hazard Determination

The following sections detail the standardized experimental methodologies used to determine
the hazard classifications of chemical substances like Phenyl isonicotinate.

Skin Irritation Testing

The "Skin Irritation: Category 2" classification is typically determined using the OECD Test
Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method.
This in vitro method is preferred for animal welfare reasons.

o Test System: A reconstructed human epidermis model, which is a three-dimensional tissue
construct that mimics the upper layers of human skin.

e Procedure:

o A small amount of the test substance (Phenyl isonicotinate) is applied topically to the
surface of the RhE tissue.

o The substance is left in contact with the tissue for a specified period (e.g., 60 minutes).
o After the exposure period, the tissue is thoroughly rinsed to remove the test substance.

o The tissue is then incubated for a post-exposure period (e.g., 42 hours) to allow for the
development of cytotoxic effects.

o Endpoint Measurement: Cell viability is assessed by the enzymatic conversion of a vital dye
(e.g., MTT) into a colored product. The amount of colored product is measured
spectrophotometrically and is proportional to the number of viable cells.

o Classification Criteria:

o Irritant (Category 2): If the mean tissue viability is reduced to < 50% of the negative
control.

o Non-Irritant: If the mean tissue viability is > 50% of the negative control.
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Preparation Exposure Post-Exposure Analysis

Apply Phenyl Incubate ) ) Incubate -
RhE Model Ao A (60 min) Rinse Tissue (42 hours) MTT Assay Measure Viability

Classification

Click to download full resolution via product page

Workflow for In Vitro Skin Irritation Testing (OECD 439).

Serious Eye Damage Testing

The "Serious Eye Damage: Category 1" classification is determined based on the potential for
a substance to cause irreversible eye damage. The standard method is the OECD Test
Guideline 405: Acute Eye Irritation/Corrosion, which is an in vivo test.

o Test Animals: Healthy, young adult albino rabbits are typically used.
e Procedure:

o Asingle dose of the test substance (e.g., 0.1 mL of a solution or 100 mg of a solid) is
applied into the conjunctival sac of one eye of the animal. The other eye remains
untreated and serves as a control.

o The eyelids are held together for about one second to prevent loss of the substance.
o The eyes are not washed out after instillation.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The
severity of ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) is
graded according to a numerical scoring system (Draize scale).

» Classification Criteria:
o Serious Eye Damage (Category 1): If the substance produces:

» Effects on the cornea, iris, or conjunctiva that are not fully reversible within 21 days.
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» |n at least 2 of 3 tested animals, a positive response of corneal opacity = 3 and/or iritis >
1.5.

Preparation Dosing Observation Analysis

Albino Rabbit Apply P?:’(‘J)r’]'e'se‘;’::”“"a‘e H Observe at 1h H Observe at 24h }—» Observe at 48h H Observe at 72h }—» Observe up to 21 days }—»

Score Lesions
(Draize Scale)

Classification

Hazard Data

Skin Irritation Serious Eye Damage

(Category 2) (Category 1)

Personal Protective Equipment Handling Procedures

Safety Goggles/

Protective Gloves Face Shield

Avoid Skin and Eye Contact

Use in Well-Ventilated Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. tcichemicals.com [tcichemicals.com]

» To cite this document: BenchChem. [Phenyl Isonicotinate: A Technical Material Safety Data
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268362/docs#phenyl-isonicotinate-a-technical-
material-safety-data-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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